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Compound of Interest

N-(Hydroxy-PEG3)-N-Boc-PEG4-
Compound Name:
Boc

cat. No.: B1193300

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of N-(Hydroxy-PEG3)-N-
Boc-PEG4-Boc, a heterobifunctional polyethylene glycol (PEG) linker. This linker is particularly
valuable in the fields of bioconjugation and drug development, most notably in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[1][2]

The structure of N-(Hydroxy-PEG3)-N-Boc-PEG4-Boc incorporates a terminal hydroxyl group
and a tert-butyloxycarbonyl (Boc) protected amine, separated by a hydrophilic PEG spacer.[3]
This design allows for the sequential and controlled conjugation of different molecular entities.
The Boc group provides a stable protecting group for the amine, which can be readily removed
under mild acidic conditions to allow for subsequent reactions.[4][5] The hydroxyl group can be
activated for conjugation to another molecule. The PEG spacer enhances the aqueous
solubility and can improve the pharmacokinetic properties of the final conjugate.[4][6]

Key Features:

» Heterobifunctional: Contains two different reactive functional groups (hydroxyl and a
protected amine) for sequential conjugation.

e Boc Protection: The Boc-protected amine allows for controlled, stepwise synthesis,
preventing unwanted side reactions.[7]
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e PEG Spacer: The hydrophilic PEG chain enhances solubility and can reduce aggregation
and immunogenicity of the final product.[4]

o PROTAC Synthesis: This linker is well-suited for connecting a ligand for a target protein and
a ligand for an E3 ubiquitin ligase in the construction of PROTACs.[1][2]

Chemical Structure
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Boc Deprotection Workflow )

@issolve Boc-protected linker in DCM)

:

[Cool solution to 0°C)

:

@dd TFA (20-50%) and optional scavenger (TISB

:

[Stir at 0°C, then warm to room temperature (1-2 hoursa

'

(Monitor reaction by LC-MS or HPL@

eaction complete

(Evaporate DCM and excess TFA)

:

(Co-evaporate with toluene (3XD

:

Precipitate product with cold diethyl ether

:

[Collect and dry deprotected amine TFA sala
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4 PROTAC Synthesis Signaling Pathway

E3 Ligase Ligand
N-(OH-PEG3)-N-(Boc-PEG4) (with reactive group for OH)

1. Conjugate Hydroxyl Group

E3 Ligand-Linker-Boc

l

2. Boc Deprotection (TFA/DCM)

POI Ligand

E3 Ligand-Linker-NH2

(with carboxylic acid)

3. Amide Coupling (EDC/NHS)

PROTAC

(E3 Ligand-Linker-POI Ligand)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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